
addressing anilazine stability storage
conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Anilazine

CAS No.: 101-05-3

Cat. No.: S518915

Get Quote

Anilazine Technical Support Center

FAQ 1: What are the basic physicochemical properties of anilazine that affect its storage and stability?

Understanding the fundamental properties of anilazine is crucial for predicting its behavior in storage and

during experiments. The key data is summarized in the table below.

Property Value / Description Relevance to Storage & Stability

Chemical Name 4,6-dichloro-N-(2-
chlorophenyl)-1,3,5-triazin-2-

amine [1]

Precise identification for ordering and
regulatory compliance.

CAS Number 101-05-3 [2] [3] [1] Unique identifier for sourcing and safety

documentation.

Physical
Description

White to tan crystals or white

powder [2]

A visual cue for identifying pure material;

discoloration may indicate degradation.

Melting Point 158 - 162 °C [2] [3] Indicates stability at standard lab storage

temperatures.
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Property Value / Description Relevance to Storage & Stability

Water Solubility Insoluble / less than 1 mg/mL at
21°C (70°F) [2] [3] [1]

Low solubility reduces hydrolysis risk under
dry storage, but requires attention in aqueous

experiments.

Partition
Coefficient (Log
Pow)

3.02 [1] High lipophilicity suggests potential for

bioaccumulation [1] and adsorption to plastic
containers.

FAQ 2: What are the specific storage conditions to ensure anilazine stability?

Adherence to controlled storage conditions is mandatory to maintain the chemical integrity of anilazine and

ensure experimental reproducibility.

Temperature: Store under ambient temperatures [2] or in a cool place between 2 - 8 °C [3]. The

recommended practice is storage at 4°C [3].
Container: Keep the container tightly closed in a dry and well-ventilated place [3].

Handling Precautions: Avoid the formation of dust and aerosols [3].

FAQ 3: What are the known stability issues and incompatibilities for anilazine?

Anilazine is stable under recommended storage conditions [3] but has specific vulnerabilities.

Chemical Incompatibilities: It is incompatible with oils and alkalis [2]. It is also incompatible with

strong oxidizing agents [3]. Contact should be avoided, as it may lead to hazardous reactions or
decomposition.

Hydrolysis: It is stable in neutral and slightly acidic aqueous media but hydrolyzes on heating with
alkali [2].

Decomposition: When heated to decomposition, it emits toxic fumes of chlorine and nitrogen
oxides (NOx) [2] [3].

FAQ 4: What are the primary health and safety hazards when handling anilazine?

Appropriate safety measures must be in place for all personnel handling anilazine.

Hazard Classification: According to safety data sheets, anilazine causes skin irritation, serious eye

damage, and eye irritation. It is also very toxic to aquatic life with long-lasting effects [3].
Health Symptoms: Exposure symptoms may include irritation of the gastrointestinal and respiratory

tracts. Prolonged skin contact can cause irritation, and it is a severe eye irritant [2].
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Personal Protective Equipment (PPE):
Eye/Face Protection: Use a face shield and safety glasses [3].
Skin Protection: Wear protective gloves and a complete chemical suit [3].

Respiratory Protection: Where dust is formed, use a full-face respirator. If used as the sole
protection, a full-face supplied air respirator is recommended [3].

Troubleshooting Common Experimental Issues

Issue 1: Unexpected Degradation or Poor Recovery in Residue Analysis

Possible Cause: Hydrolysis of anilazine due to alkaline conditions during extraction or analysis.
Solution: Ensure that all buffers and solutions used in the sample preparation are neutral or slightly

acidic, as anilazine is stable in these conditions but hydrolyzes in alkali [2]. For a highly specific
detection method, you can refer to the immunoassay protocol developed by Guo et al. (2025), which

uses a monoclonal antibody for sensitive detection in food and environmental samples [4].

Issue 2: Difficulty in Dissolving Anilazine for In-Vitro Studies

Possible Cause: Anilazine has very low water solubility.

Solution: Use appropriate organic solvents. It is moderately to highly soluble in solvents like
dichloromethane and toluene, and moderately soluble in isopropanol [1]. Always verify that the

solvent is compatible with your experimental system.

Experimental Workflow & Stability Logic

The following diagram outlines the key decision points for handling anilazine in a laboratory setting, based

on its stability profile.
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The information from the search results indicates that anilazine is largely considered an obsolete fungicide

[1] and was banned in the European Union in 2004 [4]. Much of the referenced safety and environmental

fate data comes from older, yet authoritative, sources [2] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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